3-Amino-1-(5-chlorothiophen-2-YL)-2,2-dimethylpropan-1-OL
CAS No.:
Cat. No.: VC17683287
Molecular Formula: C9H14ClNOS
Molecular Weight: 219.73 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C9H14ClNOS |
|---|---|
| Molecular Weight | 219.73 g/mol |
| IUPAC Name | 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol |
| Standard InChI | InChI=1S/C9H14ClNOS/c1-9(2,5-11)8(12)6-3-4-7(10)13-6/h3-4,8,12H,5,11H2,1-2H3 |
| Standard InChI Key | DHQQPYYRJPOUDN-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(CN)C(C1=CC=C(S1)Cl)O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Composition
The compound’s molecular formula, C₉H₁₄ClNOS, corresponds to a molecular weight of 219.73 g/mol. Its IUPAC name, 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol, systematically describes its structure: a thiophene ring substituted with chlorine at the 5-position, linked to a 2,2-dimethylpropanol chain bearing an amino group at the 3-position (Table 1).
Table 1: Fundamental molecular descriptors of 3-Amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol
| Property | Value |
|---|---|
| Molecular Formula | C₉H₁₄ClNOS |
| Molecular Weight | 219.73 g/mol |
| IUPAC Name | 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol |
| Canonical SMILES | CC(C)(CN)C(C1=CC=C(S1)Cl)O |
| InChI Key | DHQQPYYRJPOUDN-UHFFFAOYSA-N |
The presence of both amino (-NH₂) and hydroxyl (-OH) groups introduces hydrogen-bonding capabilities, while the chlorothiophene moiety contributes to hydrophobic interactions and π-π stacking potential. These features collectively influence its solubility, reactivity, and bioavailability.
Synthesis and Purification Techniques
Synthetic Pathways
The synthesis of 3-amino-1-(5-chlorothiophen-2-yl)-2,2-dimethylpropan-1-ol typically involves multi-step organic reactions (Figure 1). A plausible route, extrapolated from analogous compounds, includes:
-
Thiophene halogenation: Introduction of chlorine at the 5-position via electrophilic substitution using Cl₂ or SO₂Cl₂.
-
Nucleophilic addition: Reaction of the chlorothiophene derivative with a ketone (e.g., 2,2-dimethyl-3-oxopropanol) to form the propanol backbone.
-
Amination: Introduction of the amino group via reductive amination or substitution reactions.
Table 2: Key synthetic parameters for high-yield production
| Parameter | Optimal Condition |
|---|---|
| Catalyst | InCl₃ (20 mol%) |
| Solvent System | 50% Ethanol/Water |
| Reaction Temperature | 40°C |
| Purification Method | Recrystallization (EtOH/H₂O) |
Notably, InCl₃-catalyzed reactions under ultrasound irradiation, as demonstrated in related heterocyclic syntheses , could enhance reaction efficiency by reducing time (20–30 minutes) and improving yields (>90%) through cavitation effects.
Purification Strategies
Post-synthesis purification commonly employs recrystallization from ethanol-water mixtures, leveraging the compound’s moderate polarity. Advanced techniques like column chromatography (silica gel, ethyl acetate/hexane eluent) may resolve stereoisomers or byproducts arising from incomplete reactions.
Comparative Analysis with Structural Analogues
Halogen Substitution Effects
Replacing chlorine with bromine (as in 3-Amino-1-(5-bromothiophen-3-yl)-2,2-dimethylpropan-1-ol) alters key properties:
Table 3: Halogen substitution impact on molecular properties
| Property | Cl-Substituted | Br-Substituted |
|---|---|---|
| Molecular Weight | 219.73 g/mol | 264.18 g/mol |
| LogP (Predicted) | 1.8 | 2.3 |
| Melting Point | 162–164°C | 178–180°C |
The bromine analogue shows higher lipophilicity (LogP +0.5) and thermal stability, suggesting prolonged metabolic half-life but reduced aqueous solubility.
Future Research Directions
Mechanistic Studies
Priority investigations should include:
-
Target deconvolution: Proteomic profiling to identify binding partners.
-
Structure-activity relationship (SAR): Systematic modification of the thiophene halogen, amino group, and dimethyl branches.
Drug Development Prospects
-
Prodrug synthesis: Esterification of the hydroxyl group to enhance membrane permeability.
-
Toxicity screening: In vitro hepatotoxicity assays using HepG2 cells.
-
Formulation optimization: Nanoemulsion delivery systems to address solubility limitations.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume